Cas no 1048915-31-6 (6-Amino-5-(cinnamylideneamino)-2-oxo-1-[3-(trifluoromethyl)phenyl]pyrimidine-4-carbonitrile)

• Product Name: 6-Amino-5-(cinnamylideneamino)-2-oxo-1-[3-(trifluoromethyl)phenyl]pyrimidine-4-carbonitrile
• CAS No: 1048915-31-6
• MF: C₂₁H₁₄F₃N₅O
• MW: 409.363974094391
• MDL: MFCD00955218
• CID: 4678807
• Update Time: 2023-08-15

6-Amino-5-(cinnamylideneamino)-2-oxo-1-[3-(trifluoromethyl)phenyl]pyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-imino-2-oxo-5-{[(E,2E)-3-phenyl-2-propenylidene]amino}-1-[3-(trifluoromethyl)phenyl]-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile
• 6-imino-2-oxo-5-[(E)-[(2E)-3-phenylprop-2-en-1-ylidene]amino]-1-[3-(trifluoromethyl)phenyl]-1,2,3,6-tetrahydropyrimidine-4-carbonitrile
• 6-amino-5-(cinnamylideneamino)-2-oxo-1-[3-(trifluoromethyl)phenyl]pyrimidine-4-carbonitrile
• 6-Amino-5-(cinnamylideneamino)-2-oxo-1-[3-(trifluoromethyl)phenyl]pyrimidine-4-carbonitrile

• MDL： MFCD00955218
• Inchi： 1S/C21H14F3N5O/c22-21(23,24)15-9-4-10-16(12-15)29-19(26)18(17(13-25)28-20(29)30)27-11-5-8-14-6-2-1-3-7-14/h1-12H,26H2/b8-5?,27-11+
• InChI Key： AYGWPOCNVMEYNY-REQMNNFUSA-N
• SMILES： FC(C1=CC=CC(=C1)N1C(N=C(C#N)C(=C1N)/N=C/C=CC1C=CC=CC=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 827
• Topological Polar Surface Area: 94.8